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Compound of Interest

Compound Name: ZINC METASILICATE

CAS No.: 11126-29-7

Cat. No.: B078754

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during experiments with zinc silicate glazes.

The information is tailored for researchers, scientists, and drug development professionals

working with these materials.

Troubleshooting Guides
Issue 1: Glaze Crawling
Q1: My zinc silicate glaze is crawling, leaving bare patches on the substrate. What are the

potential causes and how can I fix it?

A1: Glaze crawling is a defect where the glaze withdraws into islands during firing, exposing

the underlying ceramic body. This is primarily caused by high surface tension in the molten

glaze and poor adhesion of the unfired glaze layer to the substrate.[1][2]

Probable Causes:

High Shrinkage of Raw Materials: Fine-particle materials like zinc oxide can lead to high

shrinkage of the glaze during drying, causing cracks that initiate crawling.[3]
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Thick Glaze Application: An excessively thick layer of glaze is more prone to cracking upon

drying, which can lead to crawling during firing.[4]

Contamination of the Substrate Surface: Dust, grease, or other contaminants on the bisque

ware can prevent the glaze from adhering properly.

High Clay Content in Glaze: Glazes with a high percentage of plastic clays tend to shrink

excessively upon drying, leading to cracking and subsequent crawling.[5]

Glaze Rheology: A flocculated glaze slurry requires more water, leading to greater shrinkage

during drying.[3]

Troubleshooting Methodology:

Substrate Preparation: Ensure the ceramic substrate is clean and free of dust or oils before

glaze application. Wiping the surface with a damp sponge can improve glaze adhesion.[1]

Glaze Application Thickness: Apply a thinner, more even coat of the glaze.

Material Modification:

Calcining Zinc Oxide: Using calcined zinc oxide can reduce the shrinkage of the raw

glaze.[3]

Adjusting Clay Content: If the glaze has a high clay content, replace a portion of the raw

kaolin with calcined kaolin to reduce drying shrinkage.[2]

Slurry Adjustment: Measure and adjust the specific gravity of the glaze slurry to control water

content and minimize shrinkage.

Experimental Protocol: Diagnosing Glaze Crawling

Prepare Substrate Variations: Prepare a series of identical ceramic substrates. Leave some

as is, and intentionally contaminate others with a light dusting of alumina hydrate or a

fingerprint.

Vary Glaze Thickness: Apply the zinc silicate glaze to the substrates at different thicknesses

(e.g., 0.5 mm, 1.0 mm, 1.5 mm).
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Modify Glaze Composition: Prepare small batches of the glaze where a portion of the zinc

oxide is replaced with calcined zinc oxide.

Fire and Observe: Fire all samples under standard conditions.

Analysis:

Examine the fired samples to identify which conditions led to crawling.

Use a stereo microscope to observe the edges of the crawled areas for evidence of

cracking in the unfired glaze.

Logical Troubleshooting Flow for Glaze Crawling
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Caption: Troubleshooting flowchart for glaze crawling.
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Issue 2: Pinholing in Glaze
Q2: My fired zinc silicate glaze has small pinholes on the surface. What causes this and how

can I prevent it?

A2: Pinholes are small holes in the fired glaze surface that can penetrate down to the ceramic

body.[6] They are primarily caused by the evolution of gases from the body or the glaze itself

during firing. If these gases are released after the glaze has started to melt, they can create

bubbles that burst at the surface, leaving behind pinholes if the glaze is too viscous to heal.[7]

Probable Causes:

Gases from the Ceramic Body: Organic materials or carbonates in the clay body can

decompose at high temperatures, releasing gases that bubble through the molten glaze.[8]

Underfired Bisque: If the bisque firing is not hot or long enough, organic matter may not be

fully burned out, leading to outgassing during the glaze firing.[8]

Thick Glaze Application: A thick glaze layer can trap gases more easily.[9]

Rapid Firing Schedule: A fast firing rate may not allow sufficient time for gases to escape

before the glaze melts and seals the surface.[8]

Glaze Composition: Certain materials in the glaze can release gases at high temperatures.

High alumina or zirconia content can also increase glaze viscosity, hindering the healing of

pinholes.[9]

Troubleshooting Methodology:

Optimize Firing Schedule:

Slower Heating Rate: Increase the firing time, especially during the temperature range

where organic burnout occurs.

Soaking Period: Introduce a hold at the peak temperature to allow the glaze to heal over

any pinholes. A drop-and-hold schedule, where the temperature is slightly lowered before

a soak, can also be effective.[9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://digitalfire.com/trouble/glaze+pinholes%2C+pitting
https://ceramicartsnetwork.org/ceramic-recipes/recipe/Pinholing
https://www.maycocolors.com/wp-content/uploads/2022/03/Pinholes-Craters.pdf
https://www.maycocolors.com/wp-content/uploads/2022/03/Pinholes-Craters.pdf
https://digitalfire.com/glossary/pinholing
https://www.maycocolors.com/wp-content/uploads/2022/03/Pinholes-Craters.pdf
https://digitalfire.com/glossary/pinholing
https://digitalfire.com/glossary/pinholing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adjust Bisque Firing: Ensure the bisque firing is at a sufficiently high temperature and for an

adequate duration to burn out all organic materials. A common recommendation is to bisque

fire two cones hotter than the glaze firing for low-fire glazes.[8]

Modify Glaze Application: Apply a thinner coat of glaze.

Glaze Formulation: If other methods fail, consider reformulating the glaze to reduce materials

that cause outgassing or to decrease the melt viscosity.

Experimental Protocol: Analyzing Pinhole Defects

Sample Preparation: Prepare a set of identical bisque-fired tiles.

Glaze Application: Apply the zinc silicate glaze at a consistent thickness to all tiles.

Firing Variations: Fire the tiles using different firing schedules:

Schedule A (Control): Standard firing schedule.

Schedule B (Slow Cool): Standard heating rate with a slower cooling cycle.

Schedule C (Soak): Standard schedule with a 30-minute soak at peak temperature.

Microscopic Analysis:

After firing, examine the surface of each tile under a stereo microscope.

Count the number of pinholes per unit area for each firing schedule.

Cross-section a sample to observe if the pinholes penetrate to the body.

Experimental Workflow for Pinhole Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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